N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxypyrazole-3-carboxamide
• InChI: InChI=1S/C17H12Cl2FN3O2/c1-25-15-9-23(12-5-3-11(20)4-6-12)22-16(15)17(24)21-14-7-2-10(18)8-13(14)19/h2-9H,1H3,(H,21,24)
• InChI Key: FEHMTEPSRMZJBK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN(N=C1C(=O)NC2=C(C=C(C=C2)Cl)Cl)C3=CC=C(C=C3)F
• Molecular Formula: C17H12Cl2FN3O2
• Molecular Weight: 380.2 g/mol

Description

N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide, also known as flupyrazon, is a synthetic pyrazole compound used in scientific research for its biochemical and physiological effects. It is a white solid with a molecular weight of 305.10, and it is soluble in water and organic solvents. Flupyrazon has a wide range of applications in laboratory experiments, and its mechanism of action is well-studied.

Scientific Research Applications

Flupyrazon is used in laboratory experiments to study its biochemical and physiological effects, as well as to investigate its mechanism of action. It has been used in studies of cancer, inflammation, and neurological disorders. It has also been used to study the effects of various drugs and to investigate the role of certain proteins in the body.

Mechanism of Action

Flupyrazon exerts its effects by binding to and modulating the activity of certain proteins, such as the cyclooxygenase-2 (COX-2) enzyme. This enzyme is involved in the production of prostaglandins, which are important mediators of inflammation and other physiological processes. Flupyrazon has been shown to inhibit the activity of COX-2, which leads to a decrease in the production of prostaglandins.
Biochemical and Physiological Effects
Flupyrazon has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. It has been shown to inhibit the growth of certain cancer cells, as well as to reduce inflammation in animal models. In addition, it has been shown to protect against neuronal damage in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

Flupyrazon is a useful tool for laboratory experiments due to its relatively low cost and availability. It is also relatively easy to synthesize and use in experiments. However, it has some limitations, such as its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

Future research on N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide could focus on its potential therapeutic applications, such as in the treatment of cancer or inflammation. It could also be used to study the role of certain proteins in the body, as well as to develop new drugs. Additionally, further research could be done to determine the long-term effects of N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide, and to explore its potential side effects.

Synthesis Methods

Flupyrazon is synthesized via a two-step reaction of 4-fluoroaniline with 2,4-dichloropyridine, followed by condensation with methoxyacetyl chloride. The reaction is carried out in a reaction flask, and the product is isolated by recrystallization.